Cas no 61405-09-2 (Cyclohexanecarboxylic acid, 1-methyl-4-phenyl-)

• Product name: Cyclohexanecarboxylic acid, 1-methyl-4-phenyl-
• CAS No: 61405-09-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 480643
• PubChem ID: 12287098

Cyclohexanecarboxylic acid, 1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-4-phenyl-
• 1-methyl-4-phenylcyclohexane-1-carboxylic acid
• SCHEMBL1836885
• 61405-09-2
• DTXSID20484565

• Inchi： InChI=1S/C14H18O2/c1-14(13(15)16)9-7-12(8-10-14)11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,15,16)
• InChI Key： INJQHFWJSWSBTN-UHFFFAOYSA-N
• SMILES： CC1(CCC(CC1)C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 37.3